Cas no 1858924-82-9 (2-Acetamidobicyclo[4.1.0]heptane-2-carboxylic acid)

• Product Name: 2-Acetamidobicyclo[4.1.0]heptane-2-carboxylic acid
• CAS No: 1858924-82-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6578462
• PubChem ID: 126978589
• Update Time: 2025-10-28

2-Acetamidobicyclo[4.1.0]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamidobicyclo[4.1.0]heptane-2-carboxylic acid
• 1858924-82-9
• EN300-5167186
• 2-Acetamidobicyclo[4.1.0]heptane-2-carboxylic acid

• Inchi： 1S/C10H15NO3/c1-6(12)11-10(9(13)14)4-2-3-7-5-8(7)10/h7-8H,2-5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： CUUCCNGACQVEIU-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC2CC21)NC(C)=O)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Acetamidobicyclo[4.1.0]heptane-2-carboxylic acid

2-Acetamidobicyclo[4.1.0]heptane-2-carboxylic Acid: A Comprehensive Overview

2-Acetamidobicyclo[4.1.0]heptane-2-carboxylic acid, also known by its CAS number 1858924-82-9, is a unique bicyclic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its bicyclo[4.1.0]heptane skeleton, which provides a rigid and stable framework, making it highly versatile for applications in drug design, polymer synthesis, and advanced materials development.

The structure of 2-Acetamidobicyclo[4.1.0]heptane-2-carboxylic acid consists of a bicyclo system with a bridgehead nitrogen atom and a carboxylic acid group at the 2-position. This arrangement not only enhances its chemical stability but also introduces unique electronic properties that are advantageous in various chemical reactions. Recent studies have highlighted the potential of this compound as a building block for constructing complex molecular architectures, particularly in the field of supramolecular chemistry.

One of the most notable applications of 1858924-82-9 is its use in the synthesis of advanced polymers and materials with tailored mechanical and thermal properties. Researchers have demonstrated that incorporating this compound into polymer networks can significantly improve their tensile strength and thermal resistance, making them suitable for high-performance applications such as aerospace components and electronic devices.

In addition to its role in materials science, 2-Acetamidobicyclo[4.1.0]heptane-2-carboxylic acid has shown promise in medicinal chemistry. Its rigid bicyclic structure allows for precise control over molecular interactions, making it an ideal candidate for drug design targeting specific biological pathways. Recent studies have explored its potential as a scaffold for developing new classes of antibiotics and anticancer agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bicyclo[4.1.0]heptane system followed by functionalization to introduce the acetamide and carboxylic acid groups. Advanced synthetic techniques, including ring-closing metathesis and nucleophilic substitution reactions, have been employed to achieve high yields and purity levels.

From an environmental perspective, researchers have also investigated the biodegradability and eco-friendly properties of CAS 1858924-82-9. Studies suggest that this compound exhibits moderate biodegradation rates under specific conditions, making it a viable option for sustainable chemical processes.

In conclusion, 2-Acetamidobicyclo[4.1.0]heptane-2-carboxylic acid, or CAS 1858924-82-9, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in materials science, drug discovery, and sustainable chemistry.